molecular formula C10H10O3 B8341261 1,4-Benzodioxan-2-yl-ethyleneoxide

1,4-Benzodioxan-2-yl-ethyleneoxide

Cat. No. B8341261
M. Wt: 178.18 g/mol
InChI Key: LDWQUOIUYGBUPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Benzodioxan-2-yl-ethyleneoxide is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Benzodioxan-2-yl-ethyleneoxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Benzodioxan-2-yl-ethyleneoxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

3-(oxiran-2-yl)-2,3-dihydro-1,4-benzodioxine

InChI

InChI=1S/C10H10O3/c1-2-4-8-7(3-1)11-6-10(13-8)9-5-12-9/h1-4,9-10H,5-6H2

InChI Key

LDWQUOIUYGBUPN-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)C2COC3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The starting material is prepared as follows: To the solution of 42 g of 2-(2-bromoacetyl)-1,4-benzodioxan in 360 ml of methanol, 12 g of sodium borohydride are added while stirring and keeping the temperature below 10°. After five hours, the mixture is cooled to 0° and 13.2 g of sodium hydroxide in 150 ml of methanol are added and the mixture kept at -15° overnight. It is poured onto ice, extracted with diethyl ether, the extract washed with saturated aqueous sodium chloride, dried and evaporated, to yield the 1,4-benzodioxan-2-yl-ethyleneoxide.
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
360 mL
Type
solvent
Reaction Step One
Quantity
13.2 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two

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